Cas no 2097911-60-7 (N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

• Product Name: N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• CAS No: 2097911-60-7
• MF: C₁₉H₂₉N₃O₄S
• MW: 395.516263723373
• CID: 6440017
• PubChem ID: 126855006
• Update Time: 2025-11-06

N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• F6539-2257
• 2097911-60-7
• AKOS040701677
• N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• Inchi： 1S/C19H29N3O4S/c1-21(2)27(24,25)22-12-8-15(9-13-22)14-20-18(23)19(10-11-19)16-6-4-5-7-17(16)26-3/h4-7,15H,8-14H2,1-3H3,(H,20,23)
• InChI Key： KEJKRRALLUCRAV-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CC1)CNC(C1(C2C=CC=CC=2OC)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 395.18787759g/mol
• Monoisotopic Mass: 395.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.3Ų

Additional information on N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2097911-60-7): An Overview

N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2097911-60-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopropane carboxamide with a unique structural arrangement that includes a piperidine ring and a methoxyphenyl group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is characterized by its cyclopropane core, which is substituted with a 2-methoxyphenyl group at the 1-position. The piperidine ring, attached to the cyclopropane core via a methylene bridge, is further functionalized with a dimethylsulfamoyl group at the 4-position. This intricate structure confers the compound with unique pharmacological properties, including high lipophilicity and the ability to cross the blood-brain barrier.

Recent studies have highlighted the potential of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The inhibition of BACE1 has been shown to reduce the production of amyloid-beta peptides, which are key contributors to the formation of amyloid plaques in Alzheimer's patients.

In addition to its neuroprotective properties, N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has also demonstrated promising anticancer activity. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those related to apoptosis and cell cycle regulation.

The pharmacokinetic profile of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has been extensively studied to assess its suitability for clinical development. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, making it suitable for once-daily dosing regimens.

One of the key challenges in the development of new therapeutic agents is ensuring their safety and tolerability in humans. Preclinical toxicity studies have shown that N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and safety profile of the compound in healthy volunteers and patients with specific conditions such as Alzheimer's disease and cancer. Preliminary results from these trials have been encouraging, with no serious adverse events reported.

The potential applications of N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide extend beyond its use as a therapeutic agent. The compound's unique structure and properties make it an attractive candidate for use as a research tool in various biological assays. For example, it can be used to study the role of specific enzymes and signaling pathways in disease processes, providing valuable insights into potential targets for drug development.

In conclusion, N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2097911-60-7) represents a promising compound with significant potential in both therapeutic and research applications. Its unique chemical structure and pharmacological properties make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.